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Compound of Interest

Compound Name: 4-(2-Hydroxyethyl)benzaldehyde

Cat. No.: B140590 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 4-(2-Hydroxyethyl)benzaldehyde, including detailed operational and disposal plans

to foster a secure research environment.

Hazard Identification and Personal Protective
Equipment
4-(2-Hydroxyethyl)benzaldehyde is classified as a substance that can cause skin and eye

irritation.[1][2] It may also be harmful if swallowed.[3] Therefore, adherence to strict safety

protocols is mandatory.
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Hazard
Statement

GHS
Classification

Precautionary
Statements

Signal Word Pictogram

H315: Causes

skin irritation

Skin Irritation,

Category 2

P264, P280,

P302+P352,

P332+P313,

P362+P364

Warning
Exclamation

Mark

H319: Causes

serious eye

irritation

Eye Irritation,

Category 2A

P264, P280,

P305+P351+P33

8, P337+P313

Warning
Exclamation

Mark

H302: Harmful if

swallowed

Acute Toxicity,

Oral, Category 4

P264, P270,

P301+P312,

P330, P501

Warning
Exclamation

Mark

H335: May

cause respiratory

irritation

Specific target

organ toxicity —

single exposure,

Category 3

P261,

P304+P340,

P405

Warning
Exclamation

Mark

Recommended Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling any chemical. For 4-(2-
Hydroxyethyl)benzaldehyde, the following PPE is recommended:

Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with

OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard

EN166.[2]

Hand Protection: Chemical-resistant, impervious gloves should be worn.[1][2] Nitrile gloves

are a suitable option.[4] A regular replacement schedule for gloves should be implemented to

prevent permeation by the chemical.[5]

Body Protection: A lab coat or chemical-resistant coveralls should be worn to prevent skin

contact.[5][6] For tasks with a higher risk of splashing, a chemical-resistant apron may be

necessary.
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Respiratory Protection: Under normal laboratory conditions with adequate ventilation,

respiratory protection may not be required. However, if there is a risk of inhalation of vapors

or aerosols, a NIOSH-approved respirator should be used.[7][8]

Operational Plan for Safe Handling
A systematic approach to handling 4-(2-Hydroxyethyl)benzaldehyde from receipt to disposal

is crucial for minimizing risk.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from direct sunlight and incompatible

materials such as strong oxidizing agents, strong bases, and strong reducing agents.[2] The

recommended storage temperature is between 2-8°C.[3][9]

Keep the container tightly closed when not in use.

2. Handling and Use:

Handle the chemical in a well-ventilated area, preferably within a chemical fume hood.

Avoid contact with skin, eyes, and clothing.[2]

Do not eat, drink, or smoke in the area where the chemical is handled.[10]

Use non-sparking tools and equipment to prevent ignition sources, as the material is a

combustible liquid.[11]

Wash hands thoroughly after handling.[1][2]

3. Spill Management:

In case of a spill, evacuate the area and ensure adequate ventilation.

Wear the appropriate PPE as described above.
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Absorb the spill with an inert, non-combustible material such as vermiculite or dry sand and

place it in a suitable, labeled container for disposal.[11]

Clean the spill area thoroughly with a suitable solvent, followed by soap and water.

Do not allow the spilled material to enter drains or waterways.

Disposal Plan
Proper disposal of 4-(2-Hydroxyethyl)benzaldehyde and its contaminated materials is

essential to prevent environmental contamination and ensure regulatory compliance.

Waste Collection: Collect all waste material, including unused chemical, contaminated

absorbents, and disposable PPE, in a designated and properly labeled hazardous waste

container.

Disposal Method: Dispose of the chemical waste through a licensed and approved waste

disposal facility.[11] Do not dispose of it down the drain.[11]

Container Disposal: Empty containers may retain product residue and should be treated as

hazardous waste. Do not reuse empty containers.[10]

Safe Handling Workflow
The following diagram illustrates the key steps for the safe handling of 4-(2-
Hydroxyethyl)benzaldehyde.
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Caption: Workflow for the safe handling of 4-(2-Hydroxyethyl)benzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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